Azaspiracid-2

• Molecular Formula: C48H73NO12
• Molecular Weight: 856.1 g/mol
• InChI: InChI=1S/C48H73NO12/c1-26-16-34(11-9-10-12-40(50)51)55-44(21-26)13-14-47(61-44)32(7)19-35-36(58-47)20-38(54-35)43(52)48(53)33(8)18-29(4)41(60-48)30(5)23-45-22-27(2)17-37(56-45)42-39(57-45)24-46(59-42)31(6)15-28(3)25-49-46/h9,11,16,27-29,31-39,41-43,49,52-53H,5,10,12-15,17-25H2,1-4,6-8H3,(H,50,51)/b11-9+/t27-,28+,29-,31-,32+,33+,34+,35+,36+,37+,38-,39+,41-,42+,43+,44+,45-,46-,47+,48+/m0/s1
• InChI Key: FWMJPUBOGPIFOU-FWSQVVLVSA-N
• Isomeric SMILES: C[C@H]1C[C@@H]2[C@@H]3[C@@H](C[C@]4(O3)[C@H](C[C@H](CN4)C)C)O[C@](C1)(O2)CC(=C)[C@@H]5[C@H](C[C@H]([C@@](O5)([C@@H]([C@@H]6C[C@@H]7[C@H](O6)C[C@H]([C@@]8(O7)CC[C@@]9(O8)CC(=C[C@H](O9)/C=C/CCC(=O)O)C)C)O)O)C)C
• Canonical SMILES: CC1CC2C3C(CC4(O3)C(CC(CN4)C)C)OC(C1)(O2)CC(=C)C5C(CC(C(O5)(C(C6CC7C(O6)CC(C8(O7)CCC9(O8)CC(=CC(O9)C=CCCC(=O)O)C)C)O)O)C)C
• synonyms: azaspiracid-2

Description

Azaspiracid-2 is an organic molecular entity.

Scientific Research Applications

Neurotoxicity and Neuronal Effects

• Azaspiracid-2 exhibits potent cytotoxicity against P388 cells and causes S phase arrest in the cell cycle (Ueoka et al., 2009).
• It has been shown to induce neurotoxic effects in cultured neurons, involving the c-Jun N-terminal kinase pathway, suggesting a specific mechanism of action at the cellular level (Vale et al., 2008).

Cellular Mechanisms

• Azaspiracid-4, an analog of Azaspiracid-2, inhibits Ca2+ entry through stored operated channels in human T lymphocytes, indicating a unique interaction with cellular calcium dynamics (Alfonso et al., 2005).
• Studies have revealed that Azaspiracids modulate intracellular pH levels in human lymphocytes, affecting cellular processes like calcium regulation (Alfonso et al., 2006).

Effects on Epithelial Cells

• Azaspiracid-1, closely related to Azaspiracid-2, alters the E-cadherin pool in epithelial cells, impacting cell adhesion and signaling (Ronzitti et al., 2006).
• It has been reported to inhibit endocytosis of plasma membrane proteins in epithelial cells, further highlighting its impact on cellular transport mechanisms (Bellocci et al., 2010).

Cardiovascular Effects

• Azaspiracid-1 demonstrates subacute cardiovascular toxicity in rats, suggesting a potential risk to heart health, which may extend to other azaspiracids like Azaspiracid-2 (Ferreiro et al., 2016).

Analytical and Detection Studies

• Development of a microsphere-based immunoassay for the detection of Azaspiracids, including Azaspiracid-2, shows the advancement in analytical methods for these toxins (Rodríguez et al., 2014).
• Studies on the in vitro chronic effects of Azaspiracid-2 on the hERG channel in human cells provide insights into its potential cardiotoxicity (Ferreiro et al., 2014).

General Overview and Health Impacts

• A comprehensive review on Azaspiracid Shellfish Poisoning outlines the general chemistry, ecology, and toxicology of Azaspiracids, including human health impacts, which is relevant for understanding the broader context of Azaspiracid-2 (Twiner et al., 2008).